N-(2-(3-((1-cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)-2-oxoethyl)benzamide

• IUPAC Name: N-[2-[3-(1-cyclopropyl-2-methyl-6-oxopyridin-4-yl)oxyazetidin-1-yl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C21H23N3O4/c1-14-9-17(10-19(25)24(14)16-7-8-16)28-18-12-23(13-18)20(26)11-22-21(27)15-5-3-2-4-6-15/h2-6,9-10,16,18H,7-8,11-13H2,1H3,(H,22,27)
• InChI Key: VYBYNMLDXUVBNB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)C(=O)CNC(=O)C4=CC=CC=C4
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

N-(2-(3-((1-cyclopropyl-6-methyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)azetidin-1-yl)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Potential

Research into the synthesis and pharmacological activity of related azetidinone compounds has demonstrated their potential as central nervous system (CNS) active agents. For example, the study by Thomas et al. (2016) described the synthesis of Schiff's bases and 2-azetidinones, revealing their antidepressant and nootropic activities in animal models. The study highlights the potential of the 2-azetidinone skeleton as a basis for developing more potent and safe CNS agents for therapeutic use (Thomas et al., 2016).

Anti-inflammatory and Antitubercular Activities

Another area of interest is the anti-inflammatory and antitubercular activities of azetidinone derivatives. Kalsi et al. (1990) synthesized indolyl azetidinones and evaluated their anti-inflammatory activity, comparing them to non-steroidal anti-inflammatory drugs (NSAIDs) for their efficacy and side effects. Their findings suggest that certain azetidinone derivatives exhibit significant anti-inflammatory properties with less ulcerogenic activity compared to NSAIDs (Kalsi et al., 1990).

Antimicrobial and Anticancer Evaluation

Further, Chandrashekaraiah et al. (2014) reported on the synthesis of pyrimidine-azetidinone analogues and their evaluation for antioxidant, in vitro antimicrobial, and antitubercular activities. The study highlights the potential for designing antibacterial and antituberculosis active compounds based on these structures (Chandrashekaraiah et al., 2014).

Novel Synthesis Methods and Biological Evaluations

Nimbalkar et al. (2018) explored the ultrasound-assisted synthesis of benzamide derivatives with anti-tubercular properties, showcasing innovative synthesis methods and their biological evaluations against Mycobacterium tuberculosis. This study not only contributes to the field of green chemistry but also highlights the therapeutic potential of such compounds in treating tuberculosis (Nimbalkar et al., 2018).